2-{[(2-pyrimidinylthio)acetyl]amino}benzamide

• IUPAC Name: 2-[(2-pyrimidin-2-ylsulfanylacetyl)amino]benzamide
• InChI: InChI=1S/C13H12N4O2S/c14-12(19)9-4-1-2-5-10(9)17-11(18)8-20-13-15-6-3-7-16-13/h1-7H,8H2,(H2,14,19)(H,17,18)
• InChI Key: KGTFJDGELLSQBH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)N)NC(=O)CSC2=NC=CC=N2
• Molecular Formula: C13H12N4O2S
• Molecular Weight: 288.33 g/mol

Description

2-{[(2-pyrimidinylthio)acetyl]amino}benzamide (PTAB) is a chemical compound that has been widely used in scientific research for its various biochemical and physiological effects. This compound is synthesized through a specific method and has been found to have potential applications in the fields of medicine, biology, and chemistry. In

Mechanism of Action

The mechanism of action of 2-{[(2-pyrimidinylthio)acetyl]amino}benzamide is not fully understood, but it is believed to involve the inhibition of specific enzymes and signaling pathways. 2-{[(2-pyrimidinylthio)acetyl]amino}benzamide has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in the regulation of gene expression. By inhibiting HDAC activity, 2-{[(2-pyrimidinylthio)acetyl]amino}benzamide may alter gene expression patterns and lead to the inhibition of cancer cell growth.
Biochemical and Physiological Effects
2-{[(2-pyrimidinylthio)acetyl]amino}benzamide has been found to have various biochemical and physiological effects in vitro and in vivo. In addition to its anti-cancer and anti-inflammatory effects, 2-{[(2-pyrimidinylthio)acetyl]amino}benzamide has also been found to have antioxidant properties. It has been shown to increase the activity of antioxidant enzymes and reduce oxidative stress, which may have implications for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 2-{[(2-pyrimidinylthio)acetyl]amino}benzamide in lab experiments is its specificity. 2-{[(2-pyrimidinylthio)acetyl]amino}benzamide has been found to selectively inhibit HDAC activity, making it a useful tool for studying the role of HDACs in various biological processes. However, one of the limitations of using 2-{[(2-pyrimidinylthio)acetyl]amino}benzamide is its potential toxicity. 2-{[(2-pyrimidinylthio)acetyl]amino}benzamide has been found to have cytotoxic effects at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 2-{[(2-pyrimidinylthio)acetyl]amino}benzamide. One area of research is the development of 2-{[(2-pyrimidinylthio)acetyl]amino}benzamide analogs with improved specificity and reduced toxicity. Another area of research is the identification of specific signaling pathways and enzymes that are affected by 2-{[(2-pyrimidinylthio)acetyl]amino}benzamide, which may lead to the development of new therapies for various diseases. Additionally, the potential use of 2-{[(2-pyrimidinylthio)acetyl]amino}benzamide in combination with other drugs or therapies is an area of research that may lead to improved treatment options for various diseases.
Conclusion
In conclusion, 2-{[(2-pyrimidinylthio)acetyl]amino}benzamide is a chemical compound that has been widely used in scientific research for its various biochemical and physiological effects. Its potential applications in the fields of medicine, biology, and chemistry make it a promising candidate for further research. The synthesis method of 2-{[(2-pyrimidinylthio)acetyl]amino}benzamide, its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper.

Synthesis Methods

2-{[(2-pyrimidinylthio)acetyl]amino}benzamide is synthesized through a specific method that involves the reaction of 2-aminobenzamide with 2-pyrimidinethiol in the presence of acetic anhydride. The resulting compound is then purified through recrystallization to obtain 2-{[(2-pyrimidinylthio)acetyl]amino}benzamide.

Scientific Research Applications

2-{[(2-pyrimidinylthio)acetyl]amino}benzamide has been extensively used in scientific research for its potential applications in various fields. One of its primary applications is in the field of medicine, where it has been studied for its potential as an anti-cancer agent. 2-{[(2-pyrimidinylthio)acetyl]amino}benzamide has been found to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for further research in the field of cancer treatment.
In addition to its potential as an anti-cancer agent, 2-{[(2-pyrimidinylthio)acetyl]amino}benzamide has also been studied for its potential as an anti-inflammatory agent. It has been found to inhibit the production of pro-inflammatory cytokines, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.